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Compound of Interest

Compound Name: Rebaudioside I

Cat. No.: B3027040 Get Quote

Disclaimer: Rebaudioside I is a minor steviol glycoside found in the leaves of Stevia

rebaudiana. Currently, there is limited specific research and data available in scientific literature

regarding its unique extraction and purification parameters. The information provided in this

technical support center is primarily based on established principles and methodologies for the

extraction of major steviol glycosides, such as Rebaudioside A and Stevioside. Researchers

should use this guide as a starting point and adapt the methodologies to optimize the yield of

Rebaudioside I based on their specific experimental findings.

Frequently Asked Questions (FAQs)
Q1: What are the most critical factors influencing the extraction yield of steviol glycosides like

Rebaudioside I?

A1: The primary factors affecting extraction yield include the choice of solvent, extraction

temperature, extraction time, solvent-to-solid ratio, and the physical state of the plant material

(e.g., particle size of the leaves). For steviol glycosides in general, polar solvents or aqueous-

organic solvent mixtures are most effective.

Q2: Which solvents are recommended for the extraction of Rebaudioside I?

A2: While specific solubility data for Rebaudioside I is scarce, based on the properties of other

steviol glycosides, the following solvents and mixtures are recommended as a starting point:
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Aqueous Ethanol: Mixtures of ethanol and water (e.g., 35-70% ethanol) have shown to be

effective for extracting a broad range of steviol glycosides.[1]

Aqueous Methanol: Methanol-water mixtures (e.g., 80:20 v/v) can also yield high extraction

rates.[2]

Hot Water: As a green and cost-effective solvent, hot water extraction is a viable option,

though it may require further purification steps to remove co-extracted impurities.[3][4]

Rebaudioside A, a structurally similar compound, is poorly soluble in pure ethanol and water,

with solvent mixtures significantly improving solubilization.[2][4][5][6] This suggests that binary

solvent systems are likely to be more effective for Rebaudioside I as well.

Q3: What is the recommended temperature range for Rebaudioside I extraction?

A3: For most steviol glycoside extractions, temperatures between 40°C and 80°C are

commonly used. Higher temperatures can increase solubility and diffusion rates, but excessive

heat may lead to the degradation of the target compounds or the extraction of undesirable

impurities. For ethanol extraction of Rebaudioside A, 40°C was found to be optimal.[7] For

percolation with an ethanol-water solvent, the best kinetic for steviol glycoside extraction was

achieved at 70°C.[1]

Q4: How does the particle size of the stevia leaves affect extraction efficiency?

A4: Reducing the particle size by grinding the dried stevia leaves increases the surface area

available for solvent contact, which generally improves extraction efficiency and reduces the

required extraction time. An intermediate degree of grinding was found to be optimal for the

extraction of steviol glycosides using hot water.[4]

Q5: Are there advanced extraction techniques that can improve the yield of Rebaudioside I?

A5: Yes, several modern extraction techniques can enhance the yield and reduce the extraction

time and solvent consumption compared to conventional methods. These include:

Ultrasound-Assisted Extraction (UAE): Utilizes acoustic cavitation to disrupt plant cell walls,

enhancing solvent penetration and mass transfer.[3]
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Microwave-Assisted Extraction (MAE): Uses microwave energy to heat the solvent and plant

material, leading to rapid extraction.[2][3]

Pressurized Hot Water Extraction (PHWE): Employs water at elevated temperatures and

pressures to increase its solvating power.

Troubleshooting Guides
Issue 1: Low Rebaudioside I Yield

Possible Cause Troubleshooting Step

Inappropriate Solvent System

The polarity of the solvent may not be optimal

for Rebaudioside I. Experiment with different

ratios of ethanol/water or methanol/water. Based

on data for other steviol glycosides, binary

mixtures are often more effective than pure

solvents.[2][4][5][6]

Suboptimal Temperature

The extraction temperature may be too low for

efficient solubilization or too high, causing

degradation. Perform a temperature

optimization study, for example, from 30°C to

80°C in 10°C increments.

Insufficient Extraction Time

The extraction may not have reached

equilibrium. Increase the extraction time and

monitor the yield at different time points to

determine the optimal duration.

Inadequate Solvent-to-Solid Ratio

A low solvent volume may lead to a saturated

solution, preventing further extraction. Increase

the solvent-to-solid ratio. A common starting

point is 10:1 (v/w).[3]

Large Particle Size

If the stevia leaves are not finely ground, the

solvent cannot effectively penetrate the plant

matrix. Ensure the leaves are ground to a fine,

consistent powder.
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Issue 2: High Levels of Impurities in the Extract

Possible Cause Troubleshooting Step

Co-extraction of Pigments and Waxes

Non-polar impurities like chlorophyll are often

co-extracted. Perform a pre-extraction step with

a non-polar solvent like n-hexane to remove

these compounds before the main extraction.

Extraction of Polysaccharides and Proteins

These are often co-extracted with hot water.

Consider using a solvent system with a higher

organic solvent concentration or employing

post-extraction purification steps like membrane

filtration or resin chromatography.

Extraction Temperature is Too High

High temperatures can increase the solubility of

undesirable compounds. Try lowering the

extraction temperature.

Data Presentation
Table 1: Solubility of Rebaudioside A and Stevioside in Different Solvents at Various

Temperatures

This data is for Rebaudioside A and Stevioside and should be used as a reference for

developing a protocol for Rebaudioside I.
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Temperature (°C) Solvent
Rebaudioside A
Solubility (g/L)

Stevioside
Solubility (g/L)

5 Water 5.0 4.7

30 Water 3.7 3.7

50 Water 6.6 6.3

5 Ethanol 3.6 40.5

30 Ethanol 3.2 91.1

50 Ethanol 3.7 281.3

5 Ethanol:Water (30:70) 7.1 4.5

30 Ethanol:Water (30:70) 33.9 34.8

50 Ethanol:Water (30:70) 156.8 177.8

5 Ethanol:Water (70:30) 56.2 42.2

30 Ethanol:Water (70:30) 72.8 102.3

50 Ethanol:Water (70:30) 213.7 310.3

Source: Adapted from solubility data for Rebaudioside A and Stevioside.[6]

Table 2: Comparison of Extraction Methods for Stevioside and Rebaudioside A

This data is for Rebaudioside A and Stevioside and should be used as a reference for

developing a protocol for Rebaudioside I.
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Extraction
Method

Solvent
Temperatur
e (°C)

Time
Stevioside
Yield (%)

Rebaudiosi
de A Yield
(%)

Conventional

(Maceration)

Methanol:Wat

er (80:20)
25 12 h 6.54 1.20

Ultrasound-

Assisted

(UAE)

Methanol:Wat

er (80:20)
35 ± 5 30 min 4.20 1.98

Microwave-

Assisted

(MAE)

Methanol:Wat

er (80:20)
50 1 min 8.64 2.34

Source: Adapted from a comparative study on extraction techniques.[2]

Experimental Protocols
Protocol 1: General Ultrasound-Assisted Extraction (UAE) of Steviol Glycosides

Preparation of Plant Material: Dry the Stevia rebaudiana leaves at 40-50°C until a constant

weight is achieved. Grind the dried leaves to a fine powder (e.g., 40-60 mesh).

Extraction Setup: Place a known amount of the powdered stevia leaves (e.g., 10 g) into an

extraction vessel. Add the desired solvent system (e.g., 100 mL of 70% ethanol in water for a

1:10 solid-to-liquid ratio).

Sonication: Immerse the probe of an ultrasonic processor into the slurry. Set the desired

ultrasonic power (e.g., 60 W) and extraction time (e.g., 30 minutes). Maintain the

temperature of the extraction vessel using a water bath (e.g., 60°C).

Separation: After sonication, separate the extract from the solid residue by vacuum filtration

or centrifugation.

Solvent Removal: Evaporate the solvent from the extract under reduced pressure using a

rotary evaporator to obtain the crude steviol glycoside extract.
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Analysis: Analyze the crude extract for Rebaudioside I content using High-Performance

Liquid Chromatography (HPLC).

Protocol 2: General Microwave-Assisted Extraction (MAE) of Steviol Glycosides

Preparation of Plant Material: Prepare the dried and powdered stevia leaves as described in

Protocol 1.

Extraction Setup: Place a known amount of the powdered leaves (e.g., 1 g) into a

microwave-safe extraction vessel. Add the chosen solvent (e.g., 10 mL of 80:20

methanol:water).

Microwave Irradiation: Place the vessel in a microwave extractor. Set the microwave power

(e.g., 80 W), temperature (e.g., 50°C), and extraction time (e.g., 1 minute).

Cooling and Filtration: After the extraction is complete, allow the vessel to cool to room

temperature. Filter the extract to separate the solid residue.

Solvent Removal: Concentrate the extract using a rotary evaporator.

Analysis: Quantify the Rebaudioside I content in the extract by HPLC.

Mandatory Visualization
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Start: Dried Stevia Leaves

Grinding to Fine Powder

Extraction
(UAE, MAE, or Maceration)

Filtration / Centrifugation

Solvent Evaporation
(Rotary Evaporator)

Crude Steviol Glycoside Extract

Optional: Purification
(Resin Chromatography, Crystallization)

HPLC Analysis for Rebaudioside I

Direct Analysis

Purified Rebaudioside I

End: Quantified Yield
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Low Rebaudioside I Yield Is the solvent system optimal?

Adjust solvent polarity
(e.g., change ethanol:water ratio)

No

Is the temperature optimal?

Yes

Optimize temperature
(e.g., 40-80°C)

No

Is the extraction time sufficient?

Yes

Increase extraction timeNo

Is the solvent-to-solid ratio adequate?

Yes

Increase solvent volumeNo

Improved Yield

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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